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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Isostearamidopropyl Morpholine Lactate (CAS No. 72300-24-4) is the lactic acid salt of

isostearamidopropyl morpholine. It primarily functions as an antistatic agent and hair

conditioning agent in cosmetic and personal care products.[1] Its cationic nature allows it to

neutralize negative charges on the surface of hair and skin, thereby reducing static electricity

and improving manageability. This technical guide provides a comprehensive overview of its

chemical and physical properties, synthesis, mechanism of action, and a detailed summary of

its toxicological profile based on available scientific literature. The information presented herein

is intended to support research, development, and safety assessment activities.

Chemical and Physical Properties
Isostearamidopropyl Morpholine Lactate is a complex organic salt. A summary of its key

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Isostearamidopropyl Morpholine Lactate
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Property Value Source

CAS Number 72300-24-4 N/A

Molecular Formula C₂₈H₅₆N₂O₅ PubChem

Molecular Weight 500.8 g/mol PubChem

IUPAC Name

2-hydroxypropanoic acid;16-

methyl-N-(3-morpholin-4-

ylpropyl)heptadecanamide

PubChem

Appearance Yellow to clear liquid Benchchem

Solubility

Data not readily available. As a

salt, it is expected to have

some water solubility.

N/A

UV Extinction Coefficient
Modest, as it has no aromatic

functionality.
[1]

Synthesis and Manufacturing
The synthesis of Isostearamidopropyl Morpholine Lactate is a two-step process. The

general workflow is outlined below.

Synthesis Process

Isostearic Acid Condensation Reaction

Aminopropylmorpholine

Isostearamidopropyl Morpholine

Neutralization

Lactic Acid

Isostearamidopropyl Morpholine Lactate (25% aqueous solution)

Click to download full resolution via product page

Caption: General synthesis workflow for Isostearamidopropyl Morpholine Lactate.
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The manufacturing process involves the condensation of isostearic acid with

aminopropylmorpholine to yield the intermediate, isostearamidopropyl morpholine.[1] This

amidoamine is then neutralized with lactic acid in an aqueous medium to form the final product,

typically as a 25% solution.[1] Impurities may include unreacted starting materials, with typical

levels of 0.15% unreacted aminopropylmorpholine and 0.2% unreacted isostearic acid.[1]

Notably, N-nitroso impurities have not been detected in this ingredient.[1]

Mechanism of Action
Primary Function: Antistatic and Conditioning Effect
The primary mechanism of action of Isostearamidopropyl Morpholine Lactate is based on its

cationic nature. In solution, the molecule carries a positive charge which allows it to adsorb

onto negatively charged surfaces, such as hair and skin. This adsorption neutralizes the

negative charges, thereby reducing static electricity. On hair, this leads to improved combability,

reduced flyaway, and a smoother feel.

Antistatic and Conditioning Mechanism

Isostearamidopropyl
Morpholine Lactate (+)

Electrostatic
Adsorption

Hair/Skin Surface (-)

Charge Neutralization Reduced Static
Improved Combability

Click to download full resolution via product page

Caption: Electrostatic interaction leading to antistatic and conditioning effects.

Potential Biological Interactions
While the primary function is physical, the chemical structure of Isostearamidopropyl
Morpholine Lactate, containing an amidoamine and a lactate moiety, suggests potential for

biological interactions, particularly with the skin.
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Amidoamine Moiety: As a cationic surfactant, it shares properties with quaternary ammonium

compounds (QACs). Some QACs have been shown to interact with skin cells. For instance,

certain QACs can induce an inflammatory response in keratinocytes via the NF-κB pathway,

which is counter-regulated by the NRF2 pathway. This interaction is linked to their potential

for skin irritation.

Lactate Moiety: Lactate is a natural component of the skin's moisturizing factor and plays a

role in skin homeostasis. It contributes to maintaining the acidic pH of the stratum corneum,

which is crucial for barrier function and defense against microbes. Topical application of lactic

acid has been shown to increase epidermal and dermal thickness and improve skin

smoothness.

Toxicological Profile
The safety of Isostearamidopropyl Morpholine Lactate has been evaluated by the Cosmetic

Ingredient Review (CIR) Expert Panel, which concluded that it is safe for use in rinse-off

cosmetic products.[1] The available data were considered insufficient to determine its safety in

leave-on formulations.[1] A summary of the key toxicological data is presented in Table 2.

Table 2: Summary of Toxicological Data for Isostearamidopropyl Morpholine Lactate
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Study Species Results Conclusion Source

Acute Oral

Toxicity

Rat (Sprague-

Dawley)

LD₅₀ > 5.0 g/kg

and > 5.0 ml/kg
Nontoxic [1]

Ocular Irritation Rabbit

Minimally

irritating at 16%

concentration

Minimal Irritant [1]

Dermal Irritation Rabbit

Mildly irritating to

intact and

abraded skin at

10%

concentration

Mild Irritant [1]

Bacterial

Reverse

Mutation (Ames

Test)

S. typhimurium

(TA98, TA100,

TA1535,

TA1537), E. coli

(WP2 uvrA

pKM101)

Non-mutagenic

with and without

metabolic

activation. Toxic

to bacteria at

most

concentrations.

Non-mutagenic [1]

Experimental Protocols
The following sections provide summaries of the methodologies used in the key toxicological

studies cited in the CIR safety assessment.

Acute Oral Toxicity Study
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Acute Oral Toxicity Protocol

Select Sprague-Dawley Rats
(Male and Female)

Single Oral Gavage Dose
(5 g/kg or 5 ml/kg)

Observe for 14 days
(Clinical signs and mortality)

Gross Necropsy
of all animals

Determine LD₅₀

Click to download full resolution via product page

Caption: Workflow for the acute oral toxicity study.

The acute oral toxicity was assessed in Sprague-Dawley rats.[1] A single oral dose of 5 g/kg or

5 ml/kg of a commercial product containing 4% Isostearamidopropyl Morpholine Lactate
was administered to the animals.[1] The animals were observed for a period of 14 days for any

signs of toxicity and mortality.[1] At the end of the observation period, a gross necropsy was

performed on all animals.[1]

Ocular Irritation Study
The potential for ocular irritation was evaluated in rabbits. A 0.1 ml volume of a 16% solution of

a commercial product was instilled into the conjunctival sac of one eye of each rabbit.[1] The
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other eye served as an untreated control. The eyes were examined for signs of irritation, such

as redness, swelling, and discharge, at specified intervals.

Dermal Irritation Study
The dermal irritation potential was assessed on the intact and abraded skin of rabbits.[1] A 10%

solution of Isostearamidopropyl Morpholine Lactate was applied to the skin under an

occlusive patch.[1] The skin was evaluated for signs of erythema and edema at various time

points after patch removal.[1]

Bacterial Reverse Mutation Assay (Ames Test)

Ames Test Protocol

Select Bacterial Strains
(S. typhimurium and E. coli)

Expose bacteria to various concentrations
of Isostearamidopropyl Morpholine Lactate

With and Without
S9 Metabolic Activation

Incubate plates and
count revertant colonies

Compare to controls
(spontaneous and positive)

Click to download full resolution via product page
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Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test.

The mutagenic potential was evaluated using the Ames test with Salmonella typhimurium

strains TA98, TA100, TA1535, and TA1537, and Escherichia coli strain WP2 uvrA (pKM101).[1]

The bacteria were exposed to various concentrations of Isostearamidopropyl Morpholine
Lactate, both with and without a metabolic activation system (S9 fraction).[1] The number of

revertant colonies was counted and compared to the number of spontaneous revertants in the

negative control. The substance was also noted for its toxicity to the bacterial strains at most of

the concentrations tested.[1]

Conclusion
Isostearamidopropyl Morpholine Lactate is a well-characterized cosmetic ingredient with a

primary function as an antistatic and conditioning agent. Its toxicological profile, as determined

by the CIR Expert Panel, indicates a low order of acute toxicity and mild to minimal irritation

potential in rinse-off applications. The available data demonstrate a lack of mutagenic activity in

the Ames test. For researchers and developers, it is a functional ingredient with a favorable

safety profile for its intended use in rinse-off products. Further investigation would be required

to support its safety in leave-on applications, particularly concerning skin penetration and

potential for systemic exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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